2,2,2-Trifluoroethyl Trifluoroacetate
2,2,2-Trifluoroethyl Trifluoroacetate
Brand Name:
Vulcanchem
CAS No.:
407-38-5
VCID:
VC0057708
InChI:
InChI=1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2
SMILES:
C(C(F)(F)F)OC(=O)C(F)(F)F
Molecular Formula:
C4H2F6O2
Molecular Weight:
196.05 g/mol
2,2,2-Trifluoroethyl Trifluoroacetate
CAS No.: 407-38-5
Reference Standards
VCID: VC0057708
Molecular Formula: C4H2F6O2
Molecular Weight: 196.05 g/mol
CAS No. | 407-38-5 |
---|---|
Product Name | 2,2,2-Trifluoroethyl Trifluoroacetate |
Molecular Formula | C4H2F6O2 |
Molecular Weight | 196.05 g/mol |
IUPAC Name | 2,2,2-trifluoroethyl 2,2,2-trifluoroacetate |
Standard InChI | InChI=1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2 |
Standard InChIKey | ZKUJOCJJXCPCFS-UHFFFAOYSA-N |
SMILES | C(C(F)(F)F)OC(=O)C(F)(F)F |
Canonical SMILES | C(C(F)(F)F)OC(=O)C(F)(F)F |
Boiling Point | 55.0 °C |
Synonyms | 2,2,2-Trifluoroethyl 2,2,2-Trifluoroacetate; 2,2,2-Trifluoroethyl Trifluoroacetate; Trifluoroacetic Acid 2,2,2-trifluoroethyl Ester; Trifluoroethyl Trifluoroacetate |
PubChem Compound | 67888 |
Last Modified | Nov 11 2021 |
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